Cas no 58725-40-9 (Benzoic acid, 4-[(1-oxododecyl)amino]-)

• Product Name: Benzoic acid, 4-[(1-oxododecyl)amino]-
• CAS No: 58725-40-9
• MF: C₁₉H₂₉NO₃
• MW: 319.438465833664
• CID: 341113
• PubChem ID: 4694979
• Update Time: 2025-04-19

Benzoic acid, 4-[(1-oxododecyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1-oxododecyl)amino]-
• 4-(dodecanoylamino)benzoic acid
• N-(n-dodecanoyl)-p-aminobenzoic acid
• YMAAMSKAPGRCCN-UHFFFAOYSA-N
• SCHEMBL76386
• 4-DODECANAMIDOBENZOIC ACID
• p-(N-Dodecanoylamino)-Benzoic Acid
• AKOS001584761
• 58725-40-9
• DTXSID30405645

• Inchi： 1S/C19H29NO3/c1-2-3-4-5-6-7-8-9-10-11-18(21)20-17-14-12-16(13-15-17)19(22)23/h12-15H,2-11H2,1H3,(H,20,21)(H,22,23)
• InChI Key： YMAAMSKAPGRCCN-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 319.21487
• Monoisotopic Mass: 319.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4